N-(2-methoxyethyl)oxolan-3-amine hydrochloride
Overview
Description
N-(2-Methoxyethyl)oxolan-3-amine hydrochloride (MEOAH) is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of oxolan-3-amine and has been studied for its ability to act as a chiral ligand, a type of molecule that can be used to bind other molecules. MEOAH has been studied for its potential uses in the synthesis of organic compounds, as well as its potential biological and pharmacological effects.
Scientific Research Applications
N-(2-methoxyethyl)oxolan-3-amine hydrochloride has been studied for its potential applications in scientific research. It has been used as a chiral ligand to bind other molecules and has been studied for its ability to catalyze the synthesis of organic compounds. It has also been studied for its potential biological and pharmacological effects.
Mechanism of Action
N-(2-methoxyethyl)oxolan-3-amine hydrochloride has been studied for its ability to act as a chiral ligand, which means that it can bind other molecules and act as a catalyst for the synthesis of organic compounds. It has also been studied for its potential biological and pharmacological effects. The mechanism of action of N-(2-methoxyethyl)oxolan-3-amine hydrochloride is not yet fully understood, but it is believed to be related to its ability to bind to other molecules and act as a catalyst for the synthesis of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-methoxyethyl)oxolan-3-amine hydrochloride have not yet been fully studied. However, it has been studied for its potential applications in scientific research and as a chiral ligand. It has been studied for its ability to bind other molecules and act as a catalyst for the synthesis of organic compounds. It has also been studied for its potential biological and pharmacological effects.
Advantages and Limitations for Lab Experiments
N-(2-methoxyethyl)oxolan-3-amine hydrochloride has several advantages and limitations when used in laboratory experiments. It is a relatively inexpensive compound, which makes it an attractive choice for laboratory experiments. Additionally, it is relatively stable and can be stored for long periods of time without deteriorating. However, it is not as widely used as other compounds, so it may be difficult to find in some areas. Additionally, it is not as well-studied as other compounds, so its effects may not be as well-understood.
Future Directions
N-(2-methoxyethyl)oxolan-3-amine hydrochloride has potential future applications in scientific research and laboratory experiments. It could potentially be used as a chiral ligand to bind other molecules and act as a catalyst for the synthesis of organic compounds. Additionally, its potential biological and pharmacological effects could be further studied to gain a better understanding of its effects. Additionally, further research could be conducted on its potential applications in areas such as drug development, biotechnology, and chemical engineering.
Synthesis Methods
The synthesis of N-(2-methoxyethyl)oxolan-3-amine hydrochloride has been studied in a variety of methods. The most commonly used method is the reaction of 2-methoxyethyl chloride and oxolan-3-amine in an aqueous solution. This reaction is carried out in the presence of a base, such as sodium hydroxide, and the resulting product is N-(2-methoxyethyl)oxolan-3-amine hydrochloride hydrochloride. Other methods of synthesis have also been studied, including the use of catalysts and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methoxyethyl)oxolan-3-amine hydrochloride involves the reaction of 3-aminooxolane with 2-methoxyethanol in the presence of hydrochloric acid.", "Starting Materials": [ "3-aminooxolane", "2-methoxyethanol", "Hydrochloric acid" ], "Reaction": [ "To a stirred solution of 3-aminooxolane (1.0 g, 11.4 mmol) in 2-methoxyethanol (10 mL), hydrochloric acid (1.0 mL, 11.4 mmol) is added dropwise at room temperature.", "The reaction mixture is stirred at room temperature for 24 hours.", "The solvent is removed under reduced pressure and the residue is dissolved in water (10 mL).", "The resulting solution is filtered and the filtrate is evaporated to dryness under reduced pressure.", "The residue is dissolved in water (10 mL) and the solution is treated with hydrochloric acid (1.0 mL, 11.4 mmol) to give N-(2-methoxyethyl)oxolan-3-amine hydrochloride as a white solid (yield: 80%)." ] } | |
CAS RN |
2768327-70-2 |
Product Name |
N-(2-methoxyethyl)oxolan-3-amine hydrochloride |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
91 |
Origin of Product |
United States |
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